Cas no 1805359-73-2 (5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine
• CAS No: 1805359-73-2
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4859015
• Update Time: 2025-06-14

5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H6BrF2N3/c9-6-4(1-12)3-14-7(8(10)11)5(6)2-13/h3,8H,1,12H2
• InChI Key： OVMUQAQFRPKIQE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C(F)F)=NC=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine

Comprehensive Overview of 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine (CAS No. 1805359-73-2)

The compound 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine (CAS No. 1805359-73-2) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a difluoromethyl group, a bromo substituent, and a cyano functionality, this molecule serves as a versatile intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, where its aminomethyl moiety can be leveraged for further functionalization.

In recent years, the demand for halogenated pyridines like this compound has surged due to their role in developing novel pharmaceuticals and crop protection agents. The presence of both bromine and fluorine atoms enhances the molecule's reactivity, making it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating biologically active molecules, which aligns with the growing trend of precision medicine and sustainable agriculture.

One of the most frequently searched questions in the scientific community revolves around the synthetic routes for 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine. Current methodologies often involve multi-step processes, starting from commercially available pyridine precursors. The introduction of the difluoromethyl group typically requires careful optimization to avoid side reactions, while the cyano and aminomethyl functionalities are introduced via nucleophilic substitution or reductive amination. These synthetic challenges highlight the compound's complexity and the need for advanced organic synthesis techniques.

Another hot topic in the context of this compound is its potential role in catalysis and material science. The electron-withdrawing nature of the cyano and difluoromethyl groups can influence the electronic properties of metal complexes derived from this pyridine derivative. Such complexes are being explored for applications in OLEDs (organic light-emitting diodes) and photocatalysts, which are critical for renewable energy technologies. This intersection of chemistry and materials science underscores the compound's broad utility.

From a drug discovery perspective, 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine is often discussed in forums and research papers as a precursor for kinase inhibitors and GPCR modulators. Its structural motifs are commonly found in molecules targeting cancer and inflammatory diseases, which are among the most researched areas in modern pharmacology. The bromo substituent, in particular, allows for further diversification via palladium-catalyzed couplings, enabling the rapid generation of compound libraries for high-throughput screening.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on developing sustainable synthetic protocols to minimize waste and reduce the use of hazardous reagents. The fluorine and bromine atoms in the molecule pose unique challenges in this regard, as their incorporation often requires harsh conditions. However, recent advances in flow chemistry and electrochemical synthesis offer promising alternatives to traditional methods, aligning with the global push toward eco-friendly chemical production.

In summary, 5-(Aminomethyl)-4-bromo-3-cyano-2-(difluoromethyl)pyridine (CAS No. 1805359-73-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it a valuable tool for researchers exploring new chemical entities, advanced materials, and sustainable synthesis. As the scientific community continues to uncover its applications, this compound is poised to remain a topic of interest in both academic and industrial settings.